1,3,5-Trichloro-2,4,6-trinitrobenzene

• IUPAC Name: 1,3,5-trichloro-2,4,6-trinitrobenzene
• InChI: InChI=1S/C6Cl3N3O6/c7-1-4(10(13)14)2(8)6(12(17)18)3(9)5(1)11(15)16
• InChI Key: LZMONXBJUOXABQ-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(C(=C(C(=C1Cl)[N+](=O)[O-])Cl)[N+](=O)[O-])Cl)[N+](=O)[O-]
• Molecular Formula: C6Cl3N3O6
• DSSTOX Substance ID: DTXSID4062565
• Molecular Weight: 316.4 g/mol
• Physical Description: Other Solid
• Vapor Pressure: 0.00000022 [mmHg]
• CAS RN: 2631-68-7

Description

1,3,5-Trichloro-2,4,6-trinitrobenzene (TATB) is an aromatic explosive compound. Its chemical formula is C₆Cl₃N₃O₆ , and its molar mass is approximately 316.4 g/mol . TATB is structurally based on the benzene ring, with alternating nitro (NO₂) and amine (NH₂) functional groups attached to the carbon atoms. It is a powerful explosive, falling between the potency of RDX and TNT .

Synthesis Analysis

TATB synthesis involves multiple steps. One common method is the nitration of 1,3,5-trichlorobenzene using a mixture of concentrated nitric acid and sulfuric acid . The resulting trinitro compound undergoes further chlorination to yield TATB. The process requires careful control of reaction conditions to prevent unwanted byproducts.

Molecular Structure Analysis

The molecular structure of TATB consists of a benzene ring with three chlorine atoms (Cl ) and three nitro groups (NO₂ ) attached at specific positions. The arrangement of these functional groups contributes to its explosive properties.

Chemical Reactions Analysis

TATB is highly sensitive to initiation and can undergo rapid decomposition. When subjected to a shock or heat, it decomposes via complex reactions, releasing energy in the form of heat, gas, and pressure. These reactions involve the cleavage of nitro and amine groups, leading to the formation of stable products.

Physical And Chemical Properties Analysis

• Color : TATB appears as a pale yellow crystalline solid.

Scientific Research Applications

Synthesis and Characterization

1,3,5-Trichloro-2,4,6-trinitrobenzene (TCTNB) has been utilized in the synthesis of various nitrobenzene derivatives. A study by Badgujar et al. (2008) demonstrated the use of TCTNB in the microwave-assisted synthesis of nitrobenzene derivatives, emphasizing an eco-friendly approach to high-energy materials. Similarly, Yang et al. (2018) synthesized new energetic polynitrobenzene derivatives using TCTNB, highlighting the potential for creating compounds with improved thermal stability and lower impact sensitivity.

Energetic Material Development

Research into the development of high-energy materials frequently involves TCTNB. Agrawal et al. (2000) and Landenberger et al. (2015) explored the synthesis of energetic cocrystals and nitrate esters, respectively, using TCTNB. These studies focused on the enhancement of physical properties like stability and sensitivity, critical for military and civilian applications.

Impact on Manufacturing Processes

The manufacturing of TATB, a thermally stable high explosive, often starts with TCTNB as a precursor. Nandi et al. (2012) investigated the formation of a sensitive impurity, TACDNB, during the production of TATB from TCTNB, highlighting the importance of process control in explosive manufacturing.

Crystal Engineering and Molecular Interactions

TCTNB is also significant in crystal engineering research. Ma et al. (2017) studied the impact sensitivity of cocrystals formed with TCTNB, revealing insights into the molecular interactions that define the physical properties of energetic materials.

Mechanism of Action

Upon initiation, TATB rapidly undergoes detonation , where the release of energy occurs within microseconds. The precise mechanism involves the breaking of chemical bonds, leading to the formation of high-pressure gases and shock waves. The compact structure and high nitrogen content contribute to its explosive power.

Synthesis routes and methods I

Procedure details

Preparation of 1,3,5-triamino-2,4,6-trinitrobenzene (TATB) from 3,5-dichloroanisole. Nitration of 3,5-dichloroanisole under relatively mild conditions gave 3,5-dichloro-2,4,6-trinitroanisole in high yield and purity. Ammonolysis of this latter compound gave the desired TATB. Another route to TATB was through the treatment of the 3,5-dichloro-2,4,6-trinitroanisole with thionyl chloride and dimethylformamide to yield 1,3,5-trichloro-2,4,6-trinitrobenzene. Ammonolysis of this product produced TATB.

Synthesis routes and methods II

Procedure details

Thionyl chloride (0.20 ml, 0.027 mol) and dimethylformamide (0.15 ml, 0.022 mol) were added to a solution of 5 (0.624 g, 0.020 mol) in toluene (2 ml) at 50° C. The mixture was stirred and heated to 95° C. over a period of 15 min. and maintained at that temperature for another hour. The pale yellow solution was washed with water, dried over magnesium sulfate, treated with activated carbon, filtered, and evaporated to give a cream-colored solid (0.600 g, 95% yield). The melting point of the material so obtained was 194-195° C. (195-196° C. after recrystallization from acetic acid).

Synthesis routes and methods III

Procedure details

Triaminotrinitrobenzene is an explosive having unusual insensitivity, stability at high temperature, and respectable performance. It is insoluble in organic solvents and has a melting point above 400° C. TATB was prepared in 1887 from tribromotrinitrobenzene. It has also been prepared on a laboratory scale from 2,4,6-trinitrotoluene through selective reduction of the 4-nitro group, nitration to pentanitroaniline, and then ammonolysis. Currently, the manufacture of TATB (1) on a large scale begins with 1,3,5-trichlorobenzene (TCB, 2) which is nitrated to give 1,3,5-trichloro-2,4,6-trinitrobenzene (TCTNB, 3) as shown in FIGS. 1a and 1b hereof. The nitration step requires severe conditions of high temperature, long reaction time, and oleum, and results in significant quantities of by-products.